Cas no 1785629-71-1 (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol)

• Product Name: 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol
• CAS No: 1785629-71-1
• MF: C₇H₁₀N₂O
• MW: 138.167
• CID: 4670750
• PubChem ID: 84648339
• Update Time: 2025-10-28

5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol
• MFCD28654766
• D80225
• (7R)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ol
• (R)-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRIDIN-7-OL
• (7S)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ol
• 2708343-33-1
• AKOS024048047
• 5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-ol
• 2708340-73-0
• CS-0102361
• DB-381743
• EN300-398863
• SCHEMBL24493257
• 1785629-71-1
• BS-16123

• Inchi： InChI=1S/C7H10N2O/c10-6-1-3-9-4-2-8-7(9)5-6/h2,4,6,10H,1,3,5H2
• InChI Key： HPDXVTVGQHLMKG-UHFFFAOYSA-N
• SMILES： C1CN2C=CN=C2CC1O

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Additional information on 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol

5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol (CAS No. 1785629-71-1): An Overview of a Promising Compound in Medicinal Chemistry

5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol (CAS No. 1785629-71-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol.

Chemical Structure and Synthesis

The chemical structure of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol is characterized by a fused imidazole and pyridine ring system with a hydroxyl group at the 7-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule. The synthesis of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol can be achieved through various routes. One common method involves the condensation of an appropriate aldehyde with an imidazole derivative followed by cyclization and reduction steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.

Biological Activities

5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol has been extensively studied for its biological activities. One of its most notable properties is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell lines. Additionally, it has demonstrated analgesic properties by modulating pain pathways in animal models. These findings suggest that 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol could be a potential candidate for the treatment of inflammatory diseases and pain management.

Beyond its anti-inflammatory and analgesic activities, 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol has also shown promising neuroprotective effects. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

Clinical Applications and Research Developments

The potential clinical applications of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol are currently being explored in various preclinical and early-stage clinical trials. Recent research has focused on its use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results from these studies have been encouraging, with the compound showing significant neuroprotective effects in animal models.

In addition to neurodegenerative diseases, there is growing interest in the use of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ol for the management of chronic pain conditions. Clinical trials are underway to evaluate its efficacy and safety profile in patients with chronic pain syndromes such as neuropathic pain and fibromyalgia.

Safety and Toxicology

The safety profile of 5,6,7，8-Tetrahydroimidazo[1，2-a]pyridin-7-ol is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and any potential side effects.

To ensure the safe use of 5，6，7，8-Tetrahydroimidazo[1，2-a]pyridin-7-ol, ongoing research is focused on optimizing its pharmacokinetic properties and identifying any drug-drug interactions that may occur during co-administration with other medications.

Conclusion

5，6，7，8-Tetrahydroimidazo[1，2-a]pyridin-7-ol (CAS No. 1785629-71-1) is a promising compound with a wide range of biological activities that make it a valuable candidate for further development in medicinal chemistry. Its anti-inflammatory，analgesic，and neuroprotective properties have been well-documented in preclinical studies，and ongoing clinical trials are exploring its potential therapeutic applications in various diseases. As research continues to advance our understanding of this compound，it holds great promise for improving patient outcomes in multiple therapeutic areas.